Cas no 75628-33-0 (1,4-Naphthalenedione, 2,5-dihydroxy-3-methoxy-7-methyl-)

• Product Name: 1,4-Naphthalenedione, 2,5-dihydroxy-3-methoxy-7-methyl-
• CAS No: 75628-33-0
• MF: C₁₂H₁₀O₅
• MW: 234.204803943634
• CID: 576093
• Update Time: 2024-03-01

1,4-Naphthalenedione, 2,5-dihydroxy-3-methoxy-7-methyl- Chemical and Physical Properties

Names and Identifiers

• 1,4-Naphthalenedione,2,5-dihydroxy-3-methoxy-7-methyl-
• NepenthoneC
• 2,5-dihydroxy-3-methoxy-7-methylnaphtho-1,4-quinone
• 2,5-Dihydroxy-3-methoxy-7-methyl-1,4-naphthoquinone
• CID 136714656
• 1,4-Naphthalenedione, 2,5-dihydroxy-3-methoxy-7-methyl-

• Inchi： 1S/C12H10O5/c1-5-3-6-8(7(13)4-5)10(15)12(17-2)11(16)9(6)14/h3-4,13,16H,1-2H3
• InChI Key： XLVLDYBIPSXVNI-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C(C2=CC(C)=CC(=C2C1=O)O)=O)O

Computed Properties

• Exact Mass: 234.053
• Monoisotopic Mass: 234.053
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 398
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 83.8

Experimental Properties

• Density: 1.49±0.1 g/cm3(Predicted)
• Boiling Point: 485.9±45.0 °C(Predicted)
• pka: 5.75±0.58(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthoquinones
• Naphthoquinones